Cas no 1286686-28-9 (Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate)

• Product Name: Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate
• CAS No: 1286686-28-9
• MF: C₇H₇BBrF₃KNO₂S
• MW: 356.009491205215
• CID: 1227259
• PubChem ID: 74787655
• Update Time: 2025-07-22

Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium ({[(2-bromophenyl)sulfonyl]amino}methyl)(trifluoro)bora te(1-)
• PotassiuM (2-broMophenylsulfonaMido)Methyltrifluoroborate
• 1286686-28-9
• Potassium((2-bromophenylsulfonamido)methyl)trifluoroborate
• potassium 2-bromo-N-[(trifluoroboranuidyl)methyl]benzene-1-sulfonamide
• Potassium ((2-bromophenylsulfonamido)methyl)trifluoroborate
• potassium;[(2-bromophenyl)sulfonylamino]methyl-trifluoroboranuide
• Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate

• Inchi： 1S/C7H7BBrF3NO2S.K/c9-6-3-1-2-4-7(6)16(14,15)13-5-8(10,11)12;/h1-4,13H,5H2;/q-1;+1
• InChI Key： FEQBPIWIQDNUHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NC[B-](F)(F)F)(=O)=O.[K+]

Computed Properties

• Exact Mass: 354.90631g/mol
• Monoisotopic Mass: 354.90631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate

Introduction to Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate (CAS No. 1286686-28-9)

Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate, with the chemical formula K[C₆H₄BrSO₂NCH₂]BF₃, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1286686-28-9, is a key intermediate in the synthesis of various bioactive molecules and functional materials. Its unique structural features, including the presence of a 2-bromophenylsulfonamido moiety and a trifluoroborate counterion, make it a versatile building block for further chemical modifications and applications.

The Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate compound is particularly interesting due to its ability to participate in a wide range of chemical reactions, such as nucleophilic substitution, cross-coupling reactions, and metal-catalyzed transformations. These properties have made it a valuable reagent in the development of new pharmaceuticals and advanced materials. In recent years, there has been growing interest in this compound due to its potential applications in medicinal chemistry and organic synthesis.

One of the most compelling aspects of Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate is its role as a precursor in the synthesis of biologically active compounds. The 2-bromophenylsulfonamido group is a well-known pharmacophore that can be incorporated into drug molecules to enhance their binding affinity and metabolic stability. This has led to numerous studies exploring its use in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize sulfonamide-based drugs that exhibit potent activity against various diseases, including bacterial infections and inflammatory disorders.

In addition to its pharmaceutical applications, Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate has found utility in materials science. The trifluoroborate anion, with its strong electron-withdrawing properties, can influence the electronic and steric characteristics of organic molecules. This has made it useful in the design of advanced materials such as organic semiconductors and liquid crystals. Recent studies have demonstrated that compounds derived from this intermediate can exhibit enhanced thermal stability and optical properties, making them attractive for use in electronic devices and optoelectronic applications.

The synthesis of Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate involves a multi-step process that requires careful control of reaction conditions. Typically, the synthesis begins with the bromination of 2-aminobenzenesulfonyl chloride to form 2-bromo-4-chlorobenzenesulfonyl chloride. This intermediate is then reacted with potassium methoxide to yield the desired potassium salt. The final step involves the treatment with trifluoromethanesulfonic acid to introduce the trifluoroborate counterion. Each step of this process must be optimized to ensure high yield and purity, which are critical for subsequent applications.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate production. For example, catalytic methods have been developed that allow for milder reaction conditions and reduced byproduct formation. These improvements have not only enhanced the accessibility of this compound but also opened up new possibilities for its use in complex synthetic transformations. Additionally, green chemistry principles have been incorporated into its synthesis, leading to more environmentally friendly processes that minimize waste and energy consumption.

The applications of Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate extend beyond traditional pharmaceuticals and materials science. Researchers are exploring its potential use in agrochemicals, where sulfonamide-based compounds can serve as potent herbicides and fungicides. The unique structural features of this compound make it an ideal candidate for designing novel agrochemical agents that are both effective and environmentally sustainable.

In conclusion, Potassium (2-Bromophenylsulfonamido)methyltrifluoroborate is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis and materials science continues to drive innovation in these fields. As research progresses, we can expect to see even more diverse applications emerge from this versatile chemical building block.